Cas no 83566-38-5 (Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate)

Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate structure
83566-38-5 structure
Product name:Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
CAS No:83566-38-5
MF:C9H13N3O4
MW:227.21722
CID:1028819
PubChem ID:660541

Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
    • 5-amino-1H-imidazole-2,4-dicarboxylic acid diethyl ester
    • Oprea1_716423
    • SMR000041346
    • AM807564
    • AKOS015905425
    • 83566-38-5
    • SCHEMBL2523099
    • CHEMBL1594563
    • NCGC00018919-01
    • NCGC00018919-02
    • 1H-Imidazole-2,4-dicarboxylic acid, 5-amino-, diethyl ester
    • 2,5-diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
    • HMS2284P14
    • diethyl4-amino-1H-imidazole-2,5-dicarboxylate
    • MLS000028323
    • DTXSID10349775
    • diethyl 5-amino-1H-imidazole-2,4-dicarboxylate
    • DB-351190
    • Inchi: InChI=1S/C9H13N3O4/c1-3-15-8(13)5-6(10)12-7(11-5)9(14)16-4-2/h3-4,10H2,1-2H3,(H,11,12)
    • InChI Key: QWCGZDVIVAHGRP-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(N)N=C(C(=O)OCC)N1

Computed Properties

  • Exact Mass: 227.09060590g/mol
  • Monoisotopic Mass: 227.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 107Ų

Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM186842-1g
diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
83566-38-5 95%
1g
$505 2021-08-05
Chemenu
CM186842-1g
diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
83566-38-5 95%
1g
$*** 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743349-1g
Diethyl 4-amino-1h-imidazole-2,5-dicarboxylate
83566-38-5 98%
1g
¥4272.00 2024-07-28
Crysdot LLC
CD11048992-1g
Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
83566-38-5 95+%
1g
$535 2024-07-18
Alichem
A069002455-1g
Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
83566-38-5 95%
1g
$431.64 2023-08-31

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